1-[2-(diethylamino)ethyl]-5-(4-ethoxy-3-methoxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C24H30N2O6
• Molecular Weight: 442.5 g/mol
• IUPAC Name: 1-[2-(diethylamino)ethyl]-2-(4-ethoxy-3-methoxyphenyl)-3-(furan-2-carbonyl)-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C24H30N2O6/c1-5-25(6-2)12-13-26-21(16-10-11-17(31-7-3)19(15-16)30-4)20(23(28)24(26)29)22(27)18-9-8-14-32-18/h8-11,14-15,21,28H,5-7,12-13H2,1-4H3
• InChI Key: NNRDYKGZCHZNDA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C(C(=C(C1=O)O)C(=O)C2=CC=CO2)C3=CC(=C(C=C3)OCC)OC

Description

This compound belongs to the 3-hydroxy-1,5-dihydro-2H-pyrrol-2-one family, characterized by a five-membered lactam ring with hydroxyl and acyl substituents. The structure includes a diethylaminoethyl chain at position 1, a 4-ethoxy-3-methoxyphenyl group at position 5, and a furan-2-ylcarbonyl moiety at position 2.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Investigate its reactivity, stereochemistry, and novel transformations.

Biology: Explore its interactions with biological macromolecules (enzymes, receptors).

Medicine: Assess potential therapeutic applications (e.g., anticancer, anti-inflammatory).

Industry: Evaluate its use as a building block for drug synthesis.

Mechanism of Action

• The compound’s effects likely involve interactions with specific molecular targets (e.g., enzymes, receptors).

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

The following table summarizes key structural differences and properties of analogous compounds:

Compound ID & Source	Substituents (Position)	Synthesis Yield	Melting Point (°C)	Notable Features
Target Compound	1-[2-(diethylamino)ethyl], 5-(4-ethoxy-3-methoxyphenyl), 4-(furan-2-ylcarbonyl)	-	-	Combines ethoxy/methoxy for solubility and furan for conjugation .
Compound 34 ()	1-(2-methoxyethyl), 5-(4-isopropyl-phenyl), 4-(4-methylbenzoyl)	68%	247–249	Higher yield; isopropyl and methyl groups increase hydrophobicity .
Compound in	4-(3-fluoro-4-methylbenzoyl), 5-(4-methoxyphenyl)	-	-	Fluorine enhances electronegativity and binding affinity .
Compound in	5-(3-propoxyphenyl), 4-(furan-2-ylcarbonyl)	-	-	Propoxy group extends alkyl chain, potentially improving membrane permeability .
15m ()	5-(4-chlorophenyl), 3-phenyl	46%	209–211	Chloro substituent lowers yield; electron-withdrawing effects may reduce stability .
16a ()	5-(4-hydroxyphenyl), 3-phenyl	63%	138–140	Hydroxyl group enhances hydrogen bonding; higher yield than chloro analog .

Physicochemical Properties

• Melting Points: Higher melting points (e.g., 247–249°C for Compound 34) correlate with crystalline stability from non-polar substituents (isopropyl, methyl). The target compound’s ethoxy-methoxy groups may reduce crystallinity, favoring solubility .
• Lipophilicity: The diethylaminoethyl chain in the target compound and ’s analog increases basicity, enhancing water solubility at physiological pH .

Inferred Bioactivity

• Electron-Withdrawing Groups : Fluorine in ’s compound may enhance receptor binding via dipole interactions, whereas the target compound’s methoxy/ethoxy groups prioritize metabolic resistance .
• Furan vs. Benzoyl Moieties : The furan-2-ylcarbonyl group (target, ) offers conjugated π-electrons for aromatic stacking, contrasting with benzoyl derivatives () that provide steric bulk .